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Compound of Interest

Compound Name: Ethyl 5-bromo-2-fluorobenzoate

Cat. No.: B1288596 Get Quote

An In-Depth Technical Guide to Ethyl 5-bromo-2-
fluorobenzoate
Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and technical information for Ethyl 5-bromo-2-
fluorobenzoate, a key reagent in various synthetic applications within the pharmaceutical and

chemical research sectors. The following sections detail its chemical and physical properties,

hazard identification, safety protocols, and relevant experimental methodologies.

Chemical Identification and Properties
Ethyl 5-bromo-2-fluorobenzoate is a halogenated aromatic ester. Its physical and chemical

characteristics are summarized below, providing essential data for its use in experimental

settings.
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Property Value Source

CAS Number 612835-53-7 [1]

Molecular Formula C9H8BrFO2 [1]

Molecular Weight 247.06 g/mol [1]

Physical Form Liquid

Purity ≥97%

IUPAC Name
ethyl 5-bromo-2-

fluorobenzoate

InChI Key
WYTDYNDPAJSCTK-

UHFFFAOYSA-N

Hazard Identification and Safety
Understanding the hazards associated with Ethyl 5-bromo-2-fluorobenzoate is critical for

safe handling. This compound is classified as hazardous, and appropriate precautions must be

taken.
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Hazard Information Details Source

GHS Pictogram GHS07 (Exclamation mark)

Signal Word Warning [1]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

Safe Handling and Storage Workflow
The following diagram outlines the standard workflow for handling, storage, and emergency

response for Ethyl 5-bromo-2-fluorobenzoate to minimize exposure and ensure laboratory

safety.
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Preparation & Handling Storage

Emergency Response

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(Fume Hood)

Handle Substance Carefully
Avoid Inhalation and Contact

Store in a Dry, Cool Place
Keep Container Tightly Sealed

After Use

Accidental Release

Personal Exposure

Skin Contact:
Wash with soap and water.

Eye Contact:
Rinse cautiously with water.

Inhalation:
Move to fresh air.

Seek Medical Attention
if irritation persists or if unwell

Click to download full resolution via product page

Caption: Workflow for safe handling, storage, and emergency procedures.

First-Aid Measures
In case of exposure, immediate and appropriate first-aid is essential. The following table

provides guidelines based on the known hazards of this and chemically related substances.
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Exposure Route First-Aid Protocol Source

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

you feel unwell, call a POISON

CENTER or doctor.

[2]

Skin Contact

Wash with plenty of soap and

water. If skin irritation occurs,

seek medical advice/attention.

Take off contaminated clothing

and wash before reuse.

[2]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[2]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Get medical

attention if symptoms occur.

[3]

Experimental Protocols
While specific experimental data for this compound is not publicly detailed, the following are

standard methodologies for determining key physical properties of a liquid chemical like Ethyl
5-bromo-2-fluorobenzoate.

A. Determination of Boiling Point
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Methodology:
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Apparatus Setup: A small quantity of the liquid is placed in a distillation flask. A thermometer

is positioned so that the bulb is just below the level of the side arm of the flask. The flask is

connected to a condenser.

Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the

thermometer bulb, and passes into the condenser.

Data Collection: The temperature is recorded when it becomes constant. This stable

temperature is the boiling point. The atmospheric pressure should also be recorded, as

boiling point varies with pressure. For high-purity substances, this is expected to occur over

a narrow range.

B. Purity Assessment by Gas Chromatography (GC)
Objective: To determine the purity of the substance by separating it from any volatile impurities.

Methodology:

Sample Preparation: A dilute solution of Ethyl 5-bromo-2-fluorobenzoate is prepared in a

suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

Instrument Setup: A gas chromatograph equipped with a suitable column (e.g., a non-polar

or medium-polarity capillary column) and a Flame Ionization Detector (FID) is used. The

oven temperature is programmed to ramp up to ensure separation of components with

different boiling points.

Injection and Analysis: A small volume (typically 1 µL) of the prepared sample is injected into

the GC. The components are separated based on their volatility and interaction with the

column's stationary phase.

Data Interpretation: The resulting chromatogram shows peaks corresponding to different

components. The area of the peak for Ethyl 5-bromo-2-fluorobenzoate is compared to the

total area of all peaks to calculate the purity percentage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1288596?utm_src=pdf-body
https://www.benchchem.com/product/b1288596?utm_src=pdf-body
https://www.benchchem.com/product/b1288596?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 612835-53-7|Ethyl 5-bromo-2-fluorobenzoate|BLD Pharm [bldpharm.com]

2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Ethyl 5-bromo-2-fluorobenzoate material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288596#ethyl-5-bromo-2-fluorobenzoate-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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